Cas no 941964-28-9 (N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide)

• Product Name: N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide
• CAS No: 941964-28-9
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 5461112
• Update Time: 2025-07-09

N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-3-phenylpropanamide
• N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3-phenylpropanamide
• VU0504333-1
• N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide

• Inchi： 1S/C20H26N2O/c1-16-9-12-18(13-10-16)19(22(2)3)15-21-20(23)14-11-17-7-5-4-6-8-17/h4-10,12-13,19H,11,14-15H2,1-3H3,(H,21,23)
• InChI Key： XCUHXEPOIOKXQP-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NCC(C1C=CC(C)=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 342
• XLogP3: 3.4
• Topological Polar Surface Area: 32.299

Additional information on N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide

Professional Introduction to N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide (CAS No. 941964-28-9)

N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide, identified by its CAS number 941964-28-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and molecular biology studies. The presence of multiple functional groups, including amide and dimethylamino substituents, makes it a versatile candidate for further exploration in synthetic chemistry and drug design.

The structural composition of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide is pivotal in understanding its chemical behavior and biological activity. The amide group (-CONH-) introduces a polar nature to the molecule, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the dimethylamino group (-N(CH₃)₂) enhances the compound's basicity, which can be exploited in various biochemical processes. The aromatic rings, specifically the phenyl groups at positions 2 and 3, contribute to the molecule's stability and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide has emerged as a promising candidate in this domain. Its unique structural features suggest that it may exhibit properties suitable for applications in the treatment of neurological disorders, inflammation, and other diseases. Preliminary studies have indicated that this compound can modulate certain signaling pathways by interacting with specific biomolecules.

One of the most exciting aspects of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide is its potential role in drug discovery. The combination of its structural complexity and functional groups allows for diverse modifications, enabling researchers to tailor its properties for specific therapeutic needs. For instance, derivatives of this compound have shown promise in preclinical trials as potential inhibitors of enzymes involved in pain perception and inflammation. These findings highlight the importance of exploring structurally diverse molecules in the quest for new treatments.

The synthesis of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide involves a series of well-defined chemical reactions that showcase the ingenuity of organic chemists. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the amide bond. Subsequent functional group transformations are then employed to introduce the dimethylamino and phenyl substituents. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

Advances in computational chemistry have also played a significant role in studying N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide. Molecular modeling techniques allow researchers to predict the compound's behavior and interactions with biological targets with remarkable accuracy. These simulations provide valuable insights into how the molecule might function within living systems, guiding experimental design and helping to identify potential lead compounds for further development.

The pharmacological properties of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3-phenylpropanamide are under active investigation by multidisciplinary teams of scientists. Initial studies have revealed that this compound can interact with various receptors and enzymes, suggesting multiple mechanisms of action. For example, it has been shown to modulate neurotransmitter release in brain cells, which could make it relevant for treating conditions such as depression and anxiety. Additionally, its anti-inflammatory effects have been observed in cell-based assays, indicating potential therapeutic benefits for chronic inflammatory diseases.

As research continues to unfold, the applications of N-2-(dimethylanimo)-2-(4-methyiphenyl)ethy1 -3 -phcny1propa11amide (CAS No. 941964 -28 -9) are expected to expand further. The compound's unique structural features offer a rich foundation for designing novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully harness its potential and translate laboratory findings into clinical applications.

In conclusion, N - 2 - (dimethylanimo ) - 2 - ( 4 - methyl phen yl ) eth y1 - 3 - phen y1propa11amide represents a significant advancement in the field of chemical biomedicine . Its complex structure , functional groups , and promising pharmacological properties make it a compelling subject for further research . As our understanding of this compound grows , so too will its potential contributions to human health and well-being . The journey from laboratory discovery to therapeutic reality is long , but compounds like this one offer hope for innovative solutions to pressing medical challenges.